COVID-19 Vaccine Tracker
The world is in the midst of a COVID-19 pandemic. As many of VulcanChem’s partners work together on the response - tracking the pandemic, advising on critical interventions, looking for effective cures, and distributing vital medical supplies to those in need--- they are racing to find a vaccine. Vaccines save millions of lives each year. Vaccines work by training and preparing the body’s natural defenses --- the immune system--- to recognize and fight off the viruses and bacteria they target. If the body is exposed to those disease-causing germs later, the body is immediately ready to destroy them, preventing illness.
Vaccines typically require years of research and testing before reaching the public, but scientists are racing to produce a safe and effective coronavirus vaccine in a shorter time. Experimental vaccine candidates are created in the laboratory and tested in animals before moving into progressively larger human clinical trials.
Here is a list of online sources where you can track status of all the vaccines that have reached trials in humans, along with a selection of promising vaccines still being tested in cells or animals. Many of the sources contain an aggregation of publicly-available information from validated sources.
Sources are listed in an alphabetical order:
Regulatory Affairs Professionals Society
University of Notre Dame
World Health Organization